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Compound of Interest

Compound Name: Boc-L-Ala-OH-3-13C

Cat. No.: B1627841

Technical Guide: Boc-L-Ala-OH-3-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-L-Ala-OH-3-13C is a stable isotope-labeled amino acid derivative that serves as a crucial
building block in peptide synthesis and related research areas. The incorporation of a 13C
isotope at the C3 position (the methyl group) of the alanine side chain provides a powerful tool
for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based analyses,
enabling detailed studies of peptide and protein structure, dynamics, and metabolism. This
guide provides an in-depth overview of its safety, physical and chemical properties, and key
experimental applications.

Safety and Handling

A specific Safety Data Sheet (SDS) for Boc-L-Ala-OH-3-13C is not readily available. The
following information is compiled from the SDS of the non-isotopically labeled analogue, Boc-L-
Ala-OH, and other isotopomers. The safety profiles of these compounds are expected to be
nearly identical.

Hazard Identification

Boc-L-Ala-OH-3-13C is not classified as a hazardous substance.[1][2] However, as a fine
powder, it may cause mild mechanical irritation to the eyes and respiratory tract upon direct
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contact or inhalation.[1]

Summary of GHS Hazard Statements:

Hazard Class Hazard Statement

Acute toxicity Not classified

Skin corrosion/irritation Not classified

Serious eye damage/irritation May cause transient discomfort
Respiratory or skin sensitization Not classified

Germ cell mutagenicity Not classified

Carcinogenicity Not classified

Reproductive toxicity Not classified

First Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation
persists, seek medical attention.[1][3]

» Skin Contact: Wash off with soap and plenty of water.[3]
 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2]

Handling and Storage

e Handling: Avoid creating dust. Use in a well-ventilated area. Wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a dust mask.[1][4]

o Storage: Store in a cool, dry place in a tightly sealed container.[5] Recommended storage
temperature is typically 2-8°C.

Physical and Chemical Properties
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The physical and chemical properties of Boc-L-Ala-OH-3-13C are primarily derived from its
parent compound, Boc-L-Ala-OH.

Property Value Reference

CsH15NOa (with 13C at the C3

Molecular Formula N [4]
position)

Molecular Weight Approximately 190.20 g/mol [4]
White to off-white crystalline

Appearance [5]
powder

Melting Point 79-83 °C [41[6]

B Soluble in acetic acid. Does
Solubility _ _ [1]
not mix well with water.

. . [0]20/D -23° (c = 2 in acetic
Optical Activity ) [6]
aci

Isotopic Purity Typically =299 atom % 13C [41[6]

Experimental Protocols

The primary application of Boc-L-Ala-OH-3-13C is in solid-phase peptide synthesis (SPPS) to
introduce a 13C-labeled alanine residue at a specific position within a peptide sequence.

Boc Solid-Phase Peptide Synthesis (SPPS) Workflow

The following is a generalized protocol for the incorporation of Boc-L-Ala-OH-3-13C into a
peptide chain using manual SPPS.

Materials:
o Merrifield resin or other suitable solid support
e Boc-L-Ala-OH-3-13C

o Other required Boc-protected amino acids
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e Dichloromethane (DCM)
 Trifluoroacetic acid (TFA)

» Diisopropylethylamine (DIEA)

o Coupling reagent (e.g., HBTU, HATU)
e N,N-Dimethylformamide (DMF)

e Methanol

e Shaking vessel

« Filtration apparatus

Protocol:

e Resin Swelling: Swell the resin in DCM for 30-60 minutes in the reaction vessel.
e Boc Deprotection:

Drain the DCM.

[¢]

Add a solution of 50% TFA in DCM to the resin.

[e]

Shake for 1-2 minutes, then drain.

o

Add a fresh solution of 50% TFA in DCM and shake for 20-30 minutes.

[¢]

[e]

Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times).
» Neutralization:
o Wash the resin with a 5% DIEA in DCM solution (2 times, 2 minutes each).
o Wash the resin thoroughly with DCM (3-5 times).

e Amino Acid Coupling:
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o In a separate vial, dissolve Boc-L-Ala-OH-3-13C (2-4 equivalents relative to resin
substitution) and the coupling reagent (e.g., HBTU, 2-4 equivalents) in a minimal amount
of DMF.

o Add DIEA (4-8 equivalents) to the amino acid solution and pre-activate for 1-2 minutes.
o Add the activated amino acid solution to the resin.
o Shake for 1-2 hours at room temperature.

o To check for complete coupling, perform a Kaiser test. If the test is positive (blue beads),
repeat the coupling step.

e Washing:
o Drain the coupling solution.
o Wash the resin with DMF (3 times) and DCM (3 times).

o Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide
chain.

o Final Deprotection and Cleavage: Once the synthesis is complete, the N-terminal Boc group
is removed (as in step 2), and the peptide is cleaved from the resin using a strong acid such
as HF or TFMSA. This step should be performed with appropriate safety precautions in a
specialized apparatus.

Application in NMR Spectroscopy

The 13C label in Boc-L-Ala-OH-3-13C serves as a specific probe for NMR studies. Once
incorporated into a peptide, the unique chemical shift of the 13C-labeled methyl group can be
monitored to provide information on:

» Peptide Folding and Conformation: Changes in the local chemical environment around the
labeled alanine residue upon peptide folding will result in changes in the 13C chemical shift.

o Protein-Peptide Interactions: The 13C signal can be used to monitor the binding of the peptide
to a protein or other molecule.
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+ Enzyme Kinetics: If the peptide is a substrate for an enzyme, the 13C label can be used to
follow the enzymatic reaction.

A typical experiment would involve acquiring a 1D or 2D 3C NMR spectrum of the labeled
peptide under different conditions (e.g., in the presence and absence of a binding partner).

Visualizations
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Caption: Workflow for one cycle of Boc-SPPS.
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Caption: Applications of Boc-L-Ala-OH-3-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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